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Compound of Interest

Compound Name: Alexitol sodium

Cat. No.: B1516804 Get Quote

An In-Depth Technical Guide to Alexitol Sodium
This technical guide provides a comprehensive overview of Alexitol sodium, a complex

inorganic-organic compound. It is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical structure, physicochemical

properties, and synthesis.

Chemical Structure and Identification
Alexitol sodium is a complex ionic species identified as a sodium polyhydroxyaluminium

monocarbonate hexitol complex.[1][2] The hexitol component is typically sorbitol or mannitol.[1]

The structure consists of a central aluminum atom coordinated with hydroxide and carbonate

ions, which is then complexed with a hexitol molecule and a sodium ion.[1]

Molecular Formula: C₇H₁₅AlNaO₁₀⁺ or C₆H₁₄O₆·CO₃·Al·Na·HO[1][3]

SMILES Notation: C(C(C(C(C(CO)O)O)O)O)O.C(=O)([O-])[O-].[OH-].[Na+].[Al+3][1][4]

InChI Key: KFVBMBOOLFSJHV-UHFFFAOYSA-K[1][4]

IUPAC Name: aluminum;sodium;hexane-1,2,3,4,5,6-hexol;carbonate;hydroxide[4]

Physicochemical Properties
Alexitol sodium is a tasteless and odorless powder.[1][2] It is known for its stability, allowing

for indefinite storage at normal temperatures without apparent physical or chemical changes.[1]
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[2]

Property Value Source

CAS Registry Number 66813-51-2 [1][2][5]

Molecular Weight ~309.16 g/mol [1][4]

Appearance Tasteless, odorless powder [1][2]

Solubility
Practically insoluble in water;

readily soluble in dilute acids
[1][2]

Thermal Stability
Decomposes without melting

upon strong heating
[1][2]

Experimental Protocols
The synthesis of Alexitol sodium is a sequential process involving the reaction of aluminum

hydroxide with a hexitol in the presence of sodium carbonate.[1]

Materials:

Aluminum hydroxide [Al(OH)₃]

Hexitol (e.g., sorbitol or mannitol)

Sodium carbonate (Na₂CO₃)

Aqueous medium

Procedure:

Mixing: An aqueous slurry is prepared by combining aluminum hydroxide, the chosen hexitol,

and sodium carbonate. Thorough mixing is crucial to ensure a homogeneous distribution of

the reactants.[1]

Heating: The mixture is then heated. This provides the necessary activation energy to

facilitate the complexation and neutralization reactions, leading to the formation of the
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sodium polyhydroxyaluminium monocarbonate hexitol complex.[1]

Crystallization and Precipitation Control: The control of crystallization and precipitation is a

critical step that directly impacts the purity and stability of the final product. Specific

parameters for this step are often proprietary but are essential for achieving the desired

solid-state properties.[1]

The chemical structure of Alexitol sodium is typically confirmed using a combination of

spectroscopic and analytical techniques.[1]

Proton Nuclear Magnetic Resonance (¹H NMR): This technique is used to identify the

chemical environment of the hydrogen atoms within the hexitol component of the complex.

The resulting spectra show complex multiplets corresponding to the various C-H protons of

the sugar alcohol backbone.[1]

Diagrams
The following diagram illustrates the general workflow for the synthesis of Alexitol sodium.
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Caption: Synthesis workflow of Alexitol sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.drugfuture.com/gsrs/substance/jdn69zv6xv
https://pubchem.ncbi.nlm.nih.gov/compound/Alexitol-sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Alexitol-sodium
https://commonchemistry.cas.org/detail?cas_rn=66813-51-2
https://www.benchchem.com/product/b1516804#what-is-the-chemical-structure-of-alexitol-sodium
https://www.benchchem.com/product/b1516804#what-is-the-chemical-structure-of-alexitol-sodium
https://www.benchchem.com/product/b1516804#what-is-the-chemical-structure-of-alexitol-sodium
https://www.benchchem.com/product/b1516804#what-is-the-chemical-structure-of-alexitol-sodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1516804?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

